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Compound of Interest

Compound Name: Psb-KD107

Cat. No.: B10794380

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the stability and proper storage conditions for
Psbh-KD107, a potent and selective agonist for the GPR18 receptor. Adherence to these
guidelines is crucial for maintaining the compound's integrity and ensuring the reproducibility of
experimental results.

Product Information

e |[UPAC Name: 9-(2-(1H-indol-3-yl)ethyl)-1,3-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-
2,4(1H,3H)-dione[1]

CAS Number: 955121-65-0[2][3]

Molecular Formula: C20H22NeO2[2][3]

Molecular Weight: 378.44 g/mol

Appearance: Crystalline solid

Stability and Storage Data

Proper storage is essential to prevent the degradation of Psh-KD107. The following table
summarizes the recommended storage conditions and observed stability based on supplier
information.
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Storage )
Form Duration Notes
Temperature
Solid Powder -20°C > 4 years Long-term storage.
Short-term storage.
0-4°C Days to weeks Should be kept dry
and dark.
In Solvent (e.g., )
-80°C Up to 6 months For stock solutions.
DMSO)
-20°C Up to 6 months For stock solutions.
) Not recommended for ~ Prepare fresh for each
Agqueous Solution Room Temperature

more than one day experiment.

Shipping Conditions: Psb-KD107 is typically shipped at ambient temperature as a non-
hazardous chemical and is stable for several weeks under these conditions.

Experimental Protocols
3.1. Preparation of Stock Solutions
e Solubility:

o DMSO: ~2 mg/mL

o Dimethylformamide (DMF): ~2 mg/mL

o Agueous Buffers: Sparingly soluble. For agueous solutions, it is recommended to first
dissolve Psh-KD107 in DMSO and then dilute with the aqueous buffer of choice. A 1:4
solution of DMSO:PBS (pH 7.2) yields a solubility of approximately 0.2 mg/mL.

e Protocol for Preparing a 10 mM Stock Solution in DMSO:
o Equilibrate the vial of solid Psh-KD107 to room temperature before opening.

o Weigh the desired amount of the compound using an analytical balance.
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o Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., for 1 mg of
Psb-KD107, add 264.2 pL of DMSO).

o Vortex or sonicate briefly to ensure complete dissolution.

o Purge the stock solution with an inert gas (e.g., argon or nitrogen) before sealing the vial
to minimize oxidation.

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

3.2. Protocol for Assessing Long-Term Stability (Hypothetical)

This protocol outlines a general procedure for a long-term stability study of Psh-KD107 solid
powder.

e Sample Preparation:
o Aliquot approximately 1-5 mg of solid Psh-KD107 into several amber glass vials.
o Tightly seal the vials.
o Prepare three sets of samples for each storage condition to be tested.
o Storage Conditions:
o Store the vials under the following conditions:
» -20°C (recommended long-term storage)
» 4°C (refrigerated)
» 25°C / 60% Relative Humidity (ICH accelerated stability testing condition)
= 40°C / 75% Relative Humidity (ICH accelerated stability testing condition)
» Photostability: Expose one set of samples to a light source as per ICH Q1B guidelines.

o Time Points for Analysis:
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o Analyze the samples at initial (time 0) and at subsequent time points (e.g., 1, 3, 6, 9, 12,
18, 24, and 36 months).

e Analytical Method:

o Use a stability-indicating High-Performance Liquid Chromatography (HPLC) method with
UV detection (Amax: 222, 302 nm).

o Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
o Column: C18 reverse-phase column.

o Analysis: At each time point, dissolve a sample in an appropriate solvent (e.g., DMSO)
and inject it into the HPLC system.

o Data Collection: Record the peak area of the Psb-KD107 peak and any new peaks that
appear, which may indicate degradation products.

o Quantification: Calculate the percentage of Psh-KD107 remaining compared to the initial
time point. A significant decrease in the main peak area or the appearance of new peaks
suggests degradation.

o Forced Degradation Studies:

o To understand potential degradation pathways, expose Psh-KD107 solutions to stress
conditions:

Acidic: 0.1 N HCI at 60°C for 24 hours.

Basic: 0.1 N NaOH at 60°C for 24 hours.

Oxidative: 3% H20:2 at room temperature for 24 hours.

Thermal: Heat solid and solution samples at 80°C for 48 hours.

Photolytic: Expose solutions to UV light.
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o Analyze the stressed samples by HPLC-MS to identify and characterize any degradation
products.

Visualizations
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Caption: GPR18 signaling pathway activated by Psh-KD107.
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Caption: Experimental workflow for Psh-KD107 stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Psb-KD107:
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10794380#psb-kd107-stability-and-proper-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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